N-(4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24FN3O3S/c1-15(2)11-12-28-23(30)22-21(18-5-3-4-6-19(18)31-22)27-24(28)32-14-20(29)26-13-16-7-9-17(25)10-8-16/h3-10,15H,11-14H2,1-2H3,(H,26,29)
• InChI Key: OYAQOQKTCKRJNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NCC4=CC=C(C=C4)F
• Molecular Formula: C24H24FN3O3S
• Molecular Weight: 453.5 g/mol

Description

N-(4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H24FN3O3S and its molecular weight is 453.53. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

Studies on crystal structures provide insights into the molecular conformation and intermolecular interactions of related compounds. For instance, the analysis of crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides revealed a folded conformation about the methylene C atom of the thioacetamide bridge, with intramolecular hydrogen bonding stabilizing this conformation (Subasri et al., 2016). Similar findings were reported in another study focusing on N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide and its analogs, emphasizing the significance of molecular geometry in understanding the properties of such compounds (Subasri et al., 2017).

Antitumor Activities

Research on sulfonamide derivatives, including compounds with structural similarities to the one , highlighted their potential as antitumor agents. A notable example is the design and synthesis of sulfonamide derivatives containing 5-fluorouracil and nitrogen mustard, which exhibited high antitumor activity and low toxicity, indicating the therapeutic potential of these compounds (Huang, Lin, & Huang, 2001).

Pharmacological Synthesis and Evaluation

The development of novel compounds through the synthesis of derivatives provides a foundation for discovering potential therapeutic agents. A study on the synthesis and pharmacological evaluation of (indol-3-yl)alkylamides, including those with benzyl or 4-fluorobenzyl moieties, demonstrated promising analgesic properties, suggesting the relevance of these compounds in pain management and possibly other pharmacological applications (Fouchard et al., 2001).